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Compound of Interest

(4-Methoxyphenoxy)acety!
Compound Name:

chloride
CAS No.: 42082-29-1
Cat. No.: B1364211

Get Quote

Executive Summary

(4-Methoxyphenoxy)acetyl chloride (CAS 42082-29-1) is a specialized acyl chloride
intermediate used primarily in medicinal chemistry and agrochemical synthesis.[1] It serves as
a critical electrophilic building block for introducing the (4-methoxyphenoxy)methyl motif into
target molecules. This structural unit is a pharmacophore often associated with PPAR agonists
(fibrates), auxin-like herbicides, and specific kinase inhibitors where the methoxy-substituted
phenyl ring provides essential hydrophobic interactions.

Due to the high reactivity of the acyl chloride functionality, this reagent requires strict anhydrous
handling conditions. This guide details its physicochemical properties, synthesis protocols,
reaction mechanisms, and applications in drug discovery.

Part 1: Identity & Physicochemical Properties

Compound Identity

« CAS Number: 42082-29-1[1][2][3][4][5]
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IUPAC Name: 2-(4-Methoxyphenoxy)acetyl chloride

Synonyms: p-Methoxyphenoxyacetyl chloride; (4-Methoxyphenoxy)ethanoy! chloride

Molecular Formula: CoHoClO3[2][3]

Molecular Weight: 200.62 g/mol [2][3]

SMILES: COC1=CC=C(OC)C=C10CC(Cl)=0[2]

Physical Properties

Property Description

_ Low-melting solid or viscous liquid
Physical State .
(dependent on purity/temperature)

Predicted ~140-150 °C at reduced pressure

Boiling Point
(e.g., 10 mmHg)
N Soluble in DCM, THF, Toluene, Chloroform;
Solubility ]
Decomposes in Water/Alcohols
o Highly moisture-sensitive; hydrolyzes to parent
Reactivity

acid and HCI

| Storage | Store under inert atmosphere (Argon/Nitrogen) at 2—8 °C |

Part 2: Synthesis & Manufacturing

The industrial and laboratory-scale synthesis of (4-Methoxyphenoxy)acetyl chloride is
achieved through the chlorination of (4-methoxyphenoxy)acetic acid. The most reliable method

utilizes thionyl chloride (

) due to the gaseous nature of the byproducts (
and

), which simplifies purification.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1364211/docs?utm_src=pdf-body#technical-guide-4-methoxyphenoxy-acetyl-chloride-1
https://www.bldpharm.com/products/42082-29-1.html
https://m.chemicalbook.com/ProdSupplierGWCB1698938_EN.htm
https://www.bldpharm.com/products/42082-29-1.html
https://m.chemicalbook.com/ProdSupplierGWCB1698938_EN.htm
https://www.bldpharm.com/products/42082-29-1.html
https://www.benchchem.com/product/b1364211/docs?utm_src=pdf-body#technical-guide-4-methoxyphenoxy-acetyl-chloride-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Scheme

The transformation proceeds via the conversion of the carboxylic acid hydroxyl group into a
good leaving group (chlorosulfite), followed by nucleophilic attack by chloride.

(4-Methoxyphenoxy)acetic acid N (4-Methoxyphenoxy)acetyl chloride
(Solid) Nucleophilic Attack Cl- Substitution (Product)
——— Chiorosulfte ——————
/ Intermediate o0
""""" > Byproducts:

Thionyl Chloride (SOCI2)
(Reflux) SO2 (g) + HCI (g)

Click to download full resolution via product page

Figure 1: Synthesis pathway via Thionyl Chloride chlorination.

Experimental Protocol (Standardized)

Objective: Synthesis of 10 mmol of (4-Methoxyphenoxy)acetyl chloride.

Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser
topped with a calcium chloride drying tube or nitrogen inlet.

o Charging: Add (4-methoxyphenoxy)acetic acid (1.82 g, 10 mmol) to the flask.

o Reagent Addition: Carefully add thionyl chloride (2.2 mL, ~30 mmol) in one portion. Note: A
solvent like toluene or DCM can be used if the starting material is not soluble, but neat
SOCI2 is often preferred for speed.

o Reaction: Heat the mixture to reflux (approx. 75-80 °C) for 2—3 hours. Evolution of HCI and
S0O2 gas will be observed.[6]

o Completion: The reaction is complete when gas evolution ceases and the solution becomes
clear.

o Work-up:
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o Cool the reaction mixture to room temperature.

o Remove excess thionyl chloride under reduced pressure (rotary evaporator) using a trap
to neutralize acidic vapors.

o Add dry toluene (10 mL) and re-evaporate to azeotropically remove trace thionyl chloride.

« Yield: The resulting residue is the crude acid chloride, typically used directly in the next step
without further purification to prevent hydrolysis.

Part 3: Reactivity & Mechanism

This compound acts as a "hard" electrophile at the carbonyl carbon. Its primary utility lies in
Nucleophilic Acyl Substitution, where it reacts with nucleophiles (amines, alcohols, thiols) to
form stable derivatives.

Mechanism: Acylation of an Amine

When reacting with a primary amine (to form an amide), the reaction follows an addition-

elimination pathway.

Reactants Nucleophilic Attack, Tetrahedral Intermediate Collapse of Intermediate _ | Elimination Deprotonation _ | Final Amide
Acid Chloride + Amine (O-and N+) Loss of Cl- + HCl salt

Click to download full resolution via product page
Figure 2: Nucleophilic Acyl Substitution mechanism for amide formation.
Key Considerations:

o Base Requirement: A non-nucleophilic base (e.g., Triethylamine, Pyridine, or
Diisopropylethylamine) is required to scavenge the HCI byproduct, driving the equilibrium
forward and preventing side reactions with acid-sensitive groups.
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Schotten-Baumann Conditions: For aqueous-compatible nucleophiles, a biphasic system
(DCM/Water) with inorganic base (

or

) can be used, though hydrolysis of the acid chloride is a competing side reaction.

Part 4: Applications in Drug Discovery[7][8]

(4-Methoxyphenoxy)acetyl chloride is a versatile reagent used to construct libraries of

bioactive molecules.

1.

PPAR Agonist Development The phenoxyacetic acid scaffold is a privileged structure in the

design of Peroxisome Proliferator-Activated Receptor (PPAR) agonists, used to treat

dyslipidemia and metabolic disorders.

Role: The acid chloride allows the attachment of the "tail" region of the fibrate-like molecule
to various "head" groups (often heterocycles or polar moieties).

Example: Synthesis of dual PPAR

agonists often involves coupling this fragment to oxazole or thiazole linkers.

. Synthesis of Heterocycles It serves as a precursor for heterocycle formation via hydrazides.

Pathway: Acid Chloride + Hydrazine

Hydrazide

Cyclization (with

or Lawesson's reagent)
1,3,4-Oxadiazole or Thiadiazole.

These heterocycles are common bioisosteres for amide bonds in kinase inhibitors.

3. Agrochemicals (Auxin Mimics) Phenoxyacetic acid derivatives are historically significant as

auxin-mimicking herbicides. While the 2,4-D (dichloro) variants are more common
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commercially, the 4-methoxy variants are used in Structure-Activity Relationship (SAR) studies
to tune selectivity and reduce phytotoxicity in non-target species.

Part 5: Handling & Safety

Hazard Classification (GHS)

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
o Specific Target Organ Toxicity: Category 3 (May cause respiratory irritation).

Safety Protocols

e Moisture Control: The compound reacts violently with water to release HCI gas. All glassware
must be flame-dried.

o PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a face shield.
Work strictly inside a fume hood.

o Spill Management: Do not use water. Neutralize spills with solid sodium bicarbonate or lime,
then sweep up into a chemical waste container.

o Storage: Store in a tightly sealed container under inert gas (Argon) at 4°C. If the liquid turns
dark or cloudy, check for hydrolysis (formation of white solid acid).
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o Context: Primary literature citing the synthesis and usage of CAS 42082-29-1 as a key
intermedi

e o Context: Verification of CAS number and commercial availability.[5]

o Context: General safety handling for phenoxyacetyl chloride deriv
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o Context: Standard protocols for thionyl chloride mediated conversion of carboxylic acids to
acid chlorides.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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